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Compound of Interest

Compound Name: 4-(Bromomethyl)benzaldehyde

Cat. No.: B112711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural features of 4-(Bromomethyl)benzaldehyde. This bifunctional organic compound

serves as a critical building block in a wide array of synthetic applications, including the

development of pharmaceuticals, agrochemicals, and other fine chemicals.[1] Its utility stems

from the presence of two distinct reactive sites: an aldehyde group and a bromomethyl group,

allowing for sequential and selective chemical modifications.

Core Chemical and Physical Properties
The fundamental physicochemical properties of 4-(Bromomethyl)benzaldehyde are

summarized in the table below, offering a quick reference for experimental planning and

execution.
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Property Value

Molecular Formula C₈H₇BrO[1][2][3][4][5][6]

Molecular Weight 199.04 g/mol [2][3][4][5][6]

Melting Point 95 - 99 °C[4][5][7]

Boiling Point 277.9 ± 15.0 °C (Predicted)[4][6]

Density 1.524 ± 0.06 g/cm³ (Predicted)[4][6]

Appearance White to pale lemon crystalline powder[2][4][8]

Solubility

Sparingly soluble in water; soluble in organic

solvents like ethanol, ether, and chloroform.[1]

[8]

Storage
Under inert gas (nitrogen or Argon) at 2-8°C.[4]

[6][9]

Structural Elucidation
The chemical structure of 4-(Bromomethyl)benzaldehyde is fundamental to its reactivity. It

consists of a benzene ring substituted at the 1 and 4 positions with an aldehyde (-CHO) group

and a bromomethyl (-CH₂Br) group, respectively.

Spectroscopic Data
Spectroscopic methods are essential for the structural confirmation of 4-
(Bromomethyl)benzaldehyde.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides distinct

signals that correspond to the different types of protons in the molecule. The aldehydic

proton is typically observed as a singlet around 10.01 ppm. The aromatic protons, due to the

para-substitution, usually appear as two doublets. A characteristic singlet for the

bromomethyl protons is also present.[10][11] A reported ¹H NMR spectrum in CDCl₃ shows

peaks at: δ = 10.02 (s, 1H, -CHO), 7.86 (m, 2H, Ar-H), 7.57 (m, 2H, Ar-H), 4.52 (s, 2H, -

CH₂Br) ppm.[4][6]
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum gives insight

into the carbon framework of the molecule. Key signals include the carbonyl carbon of the

aldehyde group and the carbons of the aromatic ring and the bromomethyl group.[11] A

reported ¹³C NMR spectrum in CDCl₃ shows peaks at: δ = 191.25, 143.98, 135.86, 129.98,

129.41, 31.68 ppm.[11]

IR (Infrared) Spectroscopy: The IR spectrum exhibits characteristic absorption bands that

confirm the presence of the key functional groups. A strong, sharp band for the aldehyde

carbonyl (C=O) stretch is observed in the region of 1710-1685 cm⁻¹. The aldehyde C-H bond

shows distinct stretching bands around 2830-2695 cm⁻¹. Aromatic C-H and C=C stretching

vibrations are also present.[10]

Below is a diagram illustrating the relationship between the structure of 4-
(Bromomethyl)benzaldehyde and its characteristic reactivity.

Figure 1: Structural Features and Reactivity of 4-(Bromomethyl)benzaldehyde
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Figure 1: Structural Features and Reactivity of 4-(Bromomethyl)benzaldehyde
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4-(Bromomethyl)benzaldehyde is a versatile reagent due to its two reactive functional

groups.[10]

Reactions of the Bromomethyl Group: The bromomethyl group is an excellent electrophile,

making it susceptible to nucleophilic substitution reactions (Sₙ2 mechanism).[10] This allows

for the introduction of a variety of functional groups by reacting with nucleophiles such as

amines, thiols, and cyanides.[10] For instance, it reacts with primary and secondary amines

to form the corresponding aminomethylbenzaldehyde derivatives.[10]

Reactions of the Aldehyde Group: The aldehyde group undergoes typical reactions of

aromatic aldehydes, such as nucleophilic addition and condensation reactions. It can be

oxidized to the corresponding carboxylic acid or reduced to an alcohol. It is a key precursor

for the synthesis of Schiff bases, chalcones, and various heterocyclic systems.

Experimental Protocols
Synthesis of 4-(Bromomethyl)benzaldehyde from 4-
(Bromomethyl)benzonitrile
A common method for the synthesis of 4-(Bromomethyl)benzaldehyde is the reduction of 4-

(bromomethyl)benzonitrile using diisobutylaluminium hydride (DIBAL-H).[4][6][10][12]

Materials:

4-(bromomethyl)benzonitrile

Dry toluene

Diisobutylaluminium hydride (DIBAL-H) in hexane (e.g., 1.08 M)

Chloroform

10% Hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Ice-cold n-hexane
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Procedure:

Dissolve 4-(bromomethyl)benzonitrile (1 g, 5.1 mmol) in dry toluene (10 mL) in a flask under

a nitrogen atmosphere.[4][6][12]

Cool the solution to 0 °C using an ice bath.[4][6][12]

Add DIBAL-H in hexane (2 equivalents) dropwise to the cooled solution.[4][6][12]

Stir the reaction mixture at 0 °C for 1 hour.[4][6][12]

Quench the reaction by first diluting with chloroform (15 mL), followed by the slow addition of

10% HCl (34 mL).[4][6][12]

Stir the resulting mixture at room temperature for another hour.[4][6][12]

Separate the organic layer, wash it with distilled water, and dry it over anhydrous Na₂SO₄.[4]

[6]

Remove the solvent under reduced pressure.

Wash the residue with ice-cold n-hexane and dry it under vacuum to obtain 4-
(Bromomethyl)benzaldehyde.[4][6] A reported yield for this procedure is 70%.[4][6]

The following diagram outlines the general workflow for this synthesis.
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Figure 2: Workflow for the Synthesis of 4-(Bromomethyl)benzaldehyde
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Figure 2: Workflow for the Synthesis of 4-(Bromomethyl)benzaldehyde
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Safety and Handling
4-(Bromomethyl)benzaldehyde is a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed or inhaled and causes severe skin

burns and eye damage.[3][13]

Precautionary Measures:

Use only in a well-ventilated area or under a chemical fume hood.[13]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[13]

Wash hands and any exposed skin thoroughly after handling.[13]

Store in a locked, well-ventilated place, with the container tightly closed.[13]

In case of contact with skin or eyes, rinse immediately with plenty of water for several

minutes and seek immediate medical attention.[13]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before use.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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